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Compound of Interest

Compound Name: Methyl Red sodium salt

Cat. No.: B147717 Get Quote

An In-depth Technical Guide to the Safety and Handling of Methyl Red Sodium Salt

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety and handling protocols for all laboratory chemicals is paramount.

This guide provides an in-depth overview of the safety precautions, handling procedures, and

emergency responses related to Methyl Red sodium salt (CAS No. 845-10-3).

Chemical and Physical Properties
Methyl Red sodium salt is an azo dye commonly used as a pH indicator in various scientific

applications.[1][2] It is crucial to understand its physical and chemical properties to handle it

safely.
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Property Value Reference(s)

CAS Number 845-10-3 [3]

Molecular Formula C₁₅H₁₄N₃NaO₂ [2][4]

Molecular Weight 291.28 g/mol [2][4]

Appearance
Red-brown or orange

crystalline powder
[3][4][5]

Physical State Solid [3]

Melting Point ~180 °C (356 °F) [2][3]

Solubility
Soluble in water; slightly

soluble in ethanol
[1][4][6]

pH Indicator Range
pH 4.2 (pink/red) to pH 6.2

(yellow)
[1][4][6]

Bulk Density ~360 kg/m ³ [7]

Stability Stable under normal conditions [3][8]

Hazard Identification and Toxicology
According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) and GHS

classifications, Methyl Red sodium salt is generally not considered a hazardous substance.[3]

[5] However, some sources indicate it may cause mild irritation to the skin and eyes upon

contact.[1][8] The toxicological properties have not been thoroughly investigated, and no

specific occupational exposure limits have been established.[3][9]

Acute Effects: May be harmful if a large quantity is swallowed.[4] Direct eye contact may

cause transient discomfort and redness.[10]

Chronic Effects: No long-term effects are expected based on available data.[8] It is not

classified as a carcinogen by IARC, NTP, or OSHA.[5]
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Adherence to proper handling and storage protocols is essential to minimize exposure and

ensure laboratory safety.

Handling
Ventilation: Always use in a well-ventilated area to avoid dust inhalation.[9][11]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with

side-shields or chemical goggles, gloves (Nitrile rubber recommended), and a lab coat.[5]

[12]

Hygiene: Practice good industrial hygiene. Avoid contact with skin, eyes, and clothing.[3] Do

not eat, drink, or smoke in handling areas. Wash hands thoroughly after handling.[11][13]

Dust Formation: Avoid creating dust. If dust formation is unavoidable, use respiratory

protection.[3][9]

Storage
Conditions: Store in a cool, dry, and well-ventilated place.[3][8]

Containers: Keep containers tightly closed to prevent moisture absorption.[5][8]

Incompatibilities: Store away from strong oxidizing agents.[3][5][8]
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Diagram 1: Safe Handling Workflow for Methyl Red Sodium Salt
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Diagram 1: Safe Handling Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b147717?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency and First-Aid Procedures
In case of accidental exposure, immediate and appropriate action is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. If irritation persists, seek medical attention.[3][8]

Skin Contact: Wash off immediately with soap and plenty of water. Remove contaminated

clothing. If irritation occurs, get medical attention.[8][12]

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[11][12]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Call a physician or poison control center immediately.[3][8]

Accidental Release and Disposal
Accidental Release Measures
In the event of a spill, follow a structured response protocol to ensure safety and proper

cleanup.

Evacuate: Evacuate unnecessary personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter

drains.[9][12]

Clean-up: Use personal protective equipment. Sweep up the solid material, avoiding dust

generation, and shovel it into a suitable, labeled container for disposal.[3]

Decontaminate: Wash the spill site after the material has been picked up.
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Diagram 2: Chemical Spill Response Protocol
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Diagram 2: Chemical Spill Response

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b147717?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Considerations
Disposal of Methyl Red sodium salt waste must be conducted in accordance with all

applicable federal, state, and local environmental regulations.[13] Do not dispose of it down the

drain.[9] Place waste in a sealed, appropriate container for collection by a licensed disposal

company.[13]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the toxicological assessment of Methyl Red
sodium salt are not publicly available. Safety assessments are typically conducted by

manufacturers and are summarized in Safety Data Sheets (SDSs). The procedures outlined in

this guide, such as first-aid and spill response, are derived from consensus information

presented in these regulatory documents.

Stability and Reactivity
Reactivity: The product is not reactive under normal conditions.[8]

Chemical Stability: It is stable under recommended storage conditions.[3][8]

Hazardous Reactions: Hazardous polymerization will not occur.[3] Violent reactions can

occur with strong oxidizing agents.[5][7]

Conditions to Avoid: Avoid dust formation, excess heat, and contact with incompatible

materials.[3][9]

Hazardous Decomposition Products: When heated to decomposition, it may emit toxic

fumes, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).

[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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